5-(4-methoxyphenyl)-1-(phenylsulfonyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole

• IUPAC Name: 2-(benzenesulfonyl)-3-(4-methoxyphenyl)-5-thiophen-2-yl-3,4-dihydropyrazole
• InChI: InChI=1S/C20H18N2O3S2/c1-25-16-11-9-15(10-12-16)19-14-18(20-8-5-13-26-20)21-22(19)27(23,24)17-6-3-2-4-7-17/h2-13,19H,14H2,1H3
• InChI Key: UAUORJPBSRRKLK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CC(=NN2S(=O)(=O)C3=CC=CC=C3)C4=CC=CS4
• Molecular Formula: C20H18N2O3S2
• Molecular Weight: 398.5 g/mol

Description

5-(4-methoxyphenyl)-1-(phenylsulfonyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole is a chemical compound that has gained significant interest in scientific research due to its potential applications in the field of medicine. This compound is a pyrazole-based derivative that has been studied for its mechanism of action, biochemical and physiological effects, and potential therapeutic benefits.

Scientific Research Applications

Synthesis and Characterization 5-(4-methoxyphenyl)-1-(phenylsulfonyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole and related compounds have been synthesized and characterized in various studies, demonstrating the versatility of pyrazole derivatives in organic synthesis. For example, the work by Kumara et al. (2017) focused on synthesizing this compound through the reaction of 3-(4-methoxyphenyl)-1-(thiophen-2-yl)prop-2-en-1-one and thiosemicarbazide, highlighting its crystallization and three-dimensional network formation, which was further analyzed through Hirshfeld surface studies (Kumara et al., 2017).

Chemical Reactivity and Modifications The chemical reactivity and potential modifications of this compound have been a subject of interest, with studies investigating its role as an intermediate in various chemical reactions. Zhu et al. (2011) discussed an efficient strategy for synthesizing dihydropyrazole derivatives from propargyl alcohol and N-sulfonylhydrazone, highlighting the utility of these reactions in the preparation of complex molecules (Zhu et al., 2011).

Pharmacological Potential Despite the exclusion of direct drug use, dosage, and side effects, it's important to note that pyrazole derivatives, including the one mentioned, often serve as precursors or structural motifs in drug design due to their versatile pharmacological properties. For instance, the synthesis and evaluation of novel Schiff bases using related pyrazole derivatives for antimicrobial activity have been explored (Puthran et al., 2019), indicating the broader utility of these compounds in developing therapeutic agents.

Structural Analysis Detailed structural analysis, including crystal structure determination and molecular docking studies, provides insight into the molecular interactions and potential biological activity of these compounds. For instance, the crystal structure and Hirshfeld surface analysis by Kumara et al. (2017) offer a comprehensive understanding of molecular interactions and packing, which can inform further chemical modifications and potential applications (Kumara et al., 2017).